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Compound of Interest

Compound Name: Val-arg-lys-arg-thr-arg-leu-leu-arg

CAS No.: 149017-68-5

Cat. No.: B127413

Get Quote

An In-Depth Technical Guide to the Physicochemical and Structural Attributes of the Novel

Cationic Peptide: VRKRTRLLR

Executive Summary
Peptide therapeutics represent a rapidly expanding frontier in drug development, offering high

specificity and potency that bridge the gap between small molecules and large biologics. This

guide provides a comprehensive technical overview of the novel nonapeptide VRKRTRLLR.

Given its primary sequence, rich in basic and hydrophobic residues, this peptide is predicted to

possess a strong cationic character and potential amphipathic properties. Such characteristics

are hallmarks of bioactive peptides, including antimicrobial (AMPs) and cell-penetrating

peptides (CPPs), suggesting a promising therapeutic potential.

This document outlines the predicted physicochemical and structural properties of

VRKRTRLLR, based on its amino acid composition. Furthermore, it details a robust, field-

proven experimental framework for its chemical synthesis, purification, and structural

elucidation. The protocols described herein are designed as a self-validating system, providing

researchers and drug development professionals with the necessary methodologies to
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investigate this and other novel peptide entities. We will explore the causality behind

experimental choices, from in silico modeling to empirical spectroscopic analysis, to provide a

complete roadmap for characterization.

Introduction: The Therapeutic Promise of Cationic
Peptides
The peptide VRKRTRLLR is a nine-residue sequence (Val-Arg-Lys-Arg-Thr-Arg-Leu-Leu-
Arg) notable for its high density of positively charged amino acids (Arginine, Lysine)

counterbalanced by hydrophobic residues (Valine, Leucine). This composition suggests that

VRKRTRLLR may belong to the class of cationic peptides, which are of significant interest in

modern therapeutics. These peptides often exhibit unique biological activities stemming from

their ability to interact with negatively charged cell membranes, such as those found on

bacteria, or to traverse cellular barriers.

The potential applications for a peptide with these predicted properties are vast, ranging from

novel anti-infective agents that combat antimicrobial resistance to advanced drug delivery

vehicles capable of transporting therapeutic payloads into cells. This guide serves as a

foundational document for initiating research and development on VRKRTRLLR, providing both

a theoretical characterization and a practical experimental strategy.

Predicted Physicochemical and Structural
Properties
The primary amino acid sequence is the ultimate determinant of a peptide's chemical

properties and its potential to fold into a defined structure. An initial analysis of the

VRKRTRLLR sequence allows for the prediction of several key attributes, which are essential

for guiding its synthesis, purification, and handling.

Amino Acid Composition and Inferred Properties
The sequence VRKRTRLLR contains:

Four Arginine (R) and one Lysine (K) residues: These contribute a strong positive charge at

physiological pH, suggesting a high isoelectric point (pI) and good solubility in aqueous
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buffers. The guanidinium group of arginine and the primary amine of lysine are key players in

electrostatic interactions.

One Valine (V) and two Leucine (L) residues: These hydrophobic, aliphatic residues are

critical for potential interactions with nonpolar environments, such as the lipid core of cell

membranes.

One Threonine (T) residue: A polar, uncharged residue that can participate in hydrogen

bonding.

Quantitative Data Summary
The following table summarizes the predicted physicochemical properties of VRKRTRLLR,

calculated based on its amino acid sequence.
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Property Predicted Value Rationale & Significance

Amino Acid Sequence
Val-Arg-Lys-Arg-Thr-Arg-Leu-

Leu-Arg

Primary structure defining all

other properties.

Molecular Formula C₅₄H₁₀₈N₂₂O₁₀

Derived from the sum of

constituent amino acid

formulas.

Average Molecular Weight 1253.6 g/mol

Essential for mass

spectrometry confirmation

post-synthesis.

Isoelectric Point (pI) ~12.5

The high number of basic

residues (R, K) results in a

highly basic peptide. This

dictates its charge state in

different pH environments and

informs purification strategies

(e.g., ion-exchange

chromatography).

Charge at pH 7.0 +5

The peptide is strongly cationic

under physiological conditions,

driving potential interactions

with negatively charged

biological membranes.

Grand Average of

Hydropathicity (GRAVY)
-1.4

The negative GRAVY score

indicates an overall hydrophilic

character, suggesting good

solubility in aqueous solutions.

A Proposed Workflow for Synthesis, Purification,
and Structural Validation
Verifying the predicted properties of VRKRTRLLR requires a systematic approach involving

chemical synthesis followed by rigorous analytical and structural characterization. The following

workflow represents a robust and industry-standard methodology.
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Caption: Proposed experimental workflow for VRKRTRLLR characterization.
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Chemical Synthesis and Purification Protocol
The synthesis of a peptide of this length is routinely achieved using automated Solid-Phase

Peptide Synthesis (SPPS) with Fmoc chemistry.

Protocol: Automated Fmoc-SPPS of VRKRTRLLR

Resin Selection: Start with a pre-loaded Fmoc-Arg(Pbf)-Wang resin. The Wang resin is

suitable for producing a C-terminal carboxylic acid upon cleavage.

Synthesis Cycle (Repeated for each amino acid):

Fmoc Deprotection: Remove the N-terminal Fmoc protecting group using a 20% piperidine

solution in dimethylformamide (DMF). This liberates the free amine for the next coupling

step.

Washing: Thoroughly wash the resin with DMF to remove residual piperidine and by-

products.

Amino Acid Coupling: Activate the incoming Fmoc-protected amino acid (e.g., Fmoc-Leu-

OH) with a coupling agent like HBTU/HOBt in the presence of a base (DIPEA). Allow the

reaction to proceed for 30-60 minutes. The choice of coupling reagents is critical for

ensuring efficient peptide bond formation, especially for sterically hindered or aggregating

sequences.

Washing: Wash the resin with DMF to remove excess reagents.

Cleavage and Deprotection:

After the final coupling and Fmoc deprotection, wash the resin with dichloromethane

(DCM).

Treat the resin with a cleavage cocktail, typically Reagent K

(TFA/thioanisole/water/phenol/EDT), for 2-3 hours. Trifluoroacetic acid (TFA) cleaves the

peptide from the resin, while the scavengers protect sensitive side chains (like Arginine's)

from side reactions.

Peptide Precipitation and Purification:
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Filter the resin and precipitate the crude peptide from the cleavage cocktail using cold

diethyl ether.

Centrifuge to pellet the peptide, decant the ether, and dry the crude product.

Dissolve the crude peptide in a water/acetonitrile mixture and purify using preparative

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) on a C18 column.

A water/acetonitrile gradient with 0.1% TFA is standard. The hydrophobic C18 stationary

phase effectively separates the full-length peptide from shorter, truncated sequences or

other impurities.

Quality Control:

Analyze the collected fractions by analytical RP-HPLC to assess purity.

Confirm the molecular weight of the pure fractions using Liquid Chromatography-Mass

Spectrometry (LC-MS). The observed mass should match the calculated average

molecular weight (1253.6 g/mol ).

Structural Elucidation Strategy
With a pure, verified sample, the next phase is to determine its structure in solution.

Protocol: Structural Analysis of VRKRTRLLR

In Silico Prediction (Hypothesis Generation):

Submit the VRKRTRLLR sequence to a de novo peptide structure prediction server like

PEP-FOLD. This provides initial models of plausible low-energy conformations, such as

alpha-helical or extended strand structures, which can guide subsequent experimental

design.

Secondary Structure Analysis (Circular Dichroism):

Dissolve the lyophilized peptide in a suitable buffer (e.g., 10 mM phosphate buffer, pH

7.0).

Acquire a CD spectrum from ~190 to 260 nm.
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Interpretation: An alpha-helical structure would show characteristic negative bands at ~208

and ~222 nm. A random coil, which is common for short, flexible peptides, would be

indicated by a strong negative band near 200 nm. This provides a low-resolution but rapid

assessment of the dominant secondary structure.

High-Resolution 3D Structure (NMR Spectroscopy):

For a definitive 3D structure, Nuclear Magnetic Resonance (NMR) is the gold standard for

peptides in solution.

Dissolve a concentrated sample (~1-2 mM) of the peptide in H₂O/D₂O (90/10) or a

membrane-mimicking solvent like dodecylphosphocholine (DPC) micelles if membrane

interaction is hypothesized.

Acquire a suite of 2D NMR experiments (TOCSY, NOESY, HSQC).

Data Analysis: The TOCSY experiment helps assign specific protons to each amino acid

residue. The NOESY experiment identifies protons that are close in space (<5 Å),

providing the distance constraints needed to calculate the 3D structure.
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Caption: Logical relationship from sequence to functional validation.

Potential Applications and Future Directions
The predicted properties of VRKRTRLLR make it a strong candidate for several therapeutic

applications:

Antimicrobial Agent: The high positive charge and presence of hydrophobic residues are

characteristic features of antimicrobial peptides (AMPs) that target and disrupt bacterial

membranes. Future work should involve determining its Minimum Inhibitory Concentration

(MIC) against a panel of pathogenic bacteria.
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Cell-Penetrating Peptide (CPP): Arginine-rich peptides are well-known for their ability to

cross cell membranes. VRKRTRLLR could be investigated for its ability to deliver molecular

cargo (e.g., siRNA, small molecule drugs) into cells, potentially enhancing the efficacy of

existing therapeutics.

Targeting Protein-Protein Interactions: Peptides can be designed to mimic binding epitopes

and disrupt disease-relevant protein-protein interactions, a target class that is notoriously

difficult for small molecules.

Conclusion
The VRKRTRLLR peptide, characterized by its highly cationic and partially hydrophobic nature,

stands as a promising candidate for further investigation in drug discovery and development.

This guide has provided a theoretical foundation for its physicochemical properties and a

detailed, practical framework for its synthesis, purification, and structural elucidation. By

following the outlined experimental workflows—from solid-phase synthesis and HPLC

purification to advanced spectroscopic analysis with CD and NMR—researchers can

systematically validate these predictions and pave the way for exploring the functional and

therapeutic potential of this novel peptide.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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